Cas no 2763891-80-9 (Tert-butyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate)

• Product Name: Tert-butyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate
• CAS No: 2763891-80-9
• MF: C₁₅H₂₇NO₂
• MW: 253.380384683609
• CID: 6130581
• PubChem ID: 165981976
• Update Time: 2025-05-19

Tert-butyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-37343882
• 2763891-80-9
• tert-butyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate
• Tert-butyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate

• Inchi： 1S/C15H27NO2/c1-14(2,3)18-13(17)10-12-4-6-15(7-5-12)8-9-16-11-15/h12,16H,4-11H2,1-3H3
• InChI Key： ZETCUASIRBZXTL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CC1CCC2(CNCC2)CC1)=O

Computed Properties

• Exact Mass: 253.204179104g/mol
• Monoisotopic Mass: 253.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate

Comprehensive Overview of Tert-butyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate (CAS No. 2763891-80-9)

The compound Tert-butyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate (CAS No. 2763891-80-9) is a highly specialized organic molecule with significant applications in pharmaceutical research and synthetic chemistry. Its unique spirocyclic structure and tert-butyl ester functional group make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and chemists are increasingly interested in this compound due to its potential role in developing novel central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key features of Tert-butyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate is its stereochemistry, which plays a critical role in its biological activity. The (5r,8r) configuration ensures high selectivity in binding to target proteins, making it a promising candidate for drug discovery. Recent studies have highlighted its utility in peptide mimetics and protease inhibitors, aligning with the growing demand for precision medicine and personalized therapies.

In the context of current trends, this compound has garnered attention in AI-driven drug discovery and computational chemistry. Researchers are leveraging machine learning algorithms to predict its interactions with biological targets, reducing the time and cost associated with traditional screening methods. Additionally, its lipophilicity and metabolic stability are being optimized for improved pharmacokinetics, addressing common challenges in drug delivery systems.

The synthesis of Tert-butyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate involves multi-step organic reactions, including reductive amination and esterification. Advanced techniques such as asymmetric catalysis and flow chemistry are being explored to enhance yield and purity. These innovations are particularly relevant in the pharmaceutical industry, where green chemistry and sustainable synthesis are prioritized to minimize environmental impact.

From a commercial perspective, the demand for high-purity intermediates like this compound is rising, driven by the expansion of contract research organizations (CROs) and biotech startups. Its CAS No. 2763891-80-9 is frequently searched in databases such as SciFinder and Reaxys, reflecting its importance in academic and industrial research. Furthermore, its compatibility with high-throughput screening (HTS) platforms makes it a versatile tool for accelerating drug development.

In conclusion, Tert-butyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate represents a cutting-edge compound with broad applications in modern chemistry and medicine. Its structural complexity and functional versatility position it at the forefront of innovative therapeutics and material science. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in addressing unmet medical needs and advancing scientific knowledge.